N-[4-({2-cyano-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]vinyl}amino)phenyl]acetamide

• IUPAC Name: N-[4-[[(E)-2-cyano-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]ethenyl]amino]phenyl]acetamide
• InChI: InChI=1S/C20H14Cl2N4OS/c1-12(27)25-16-5-3-15(4-6-16)24-10-13(9-23)20-26-19(11-28-20)17-7-2-14(21)8-18(17)22/h2-8,10-11,24H,1H3,(H,25,27)/b13-10+
• InChI Key: SFQSTNCBWQCZGI-JLHYYAGUSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H14Cl2N4OS
• Molecular Weight: 429.3 g/mol

Description

“N-[4-({2-cyano-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]vinyl}amino)phenyl]acetamide” is a specific dichlorophenylacrylonitrile that has been identified as a lead compound in the development of novel anticancer compounds.

Synthesis Analysis

The synthesis of this compound involves probing the SAR associated with the terminal aromatic ring and associated cytotoxicity in a broad range of human cancer cell lines. The synthesis of three focused libraries revealed a poor tolerance for electron withdrawing and donating moieties. A clear preference for hydrophobic substituents on a terminal piperazine moiety was observed, with good levels of broad spectrum cytotoxicity.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a 2-cyano-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]vinyl group attached to an amino phenyl acetamide. More detailed structural information may be available in specific chemical databases or literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, density, molecular formula, and molecular weight, are not detailed in the available sources. More comprehensive information may be available in specific chemical databases.

Mechanism of Action

This compound has been found to display selective cytotoxicity in various cancer cell lines. It has been confirmed as a novel AhR ligand and a CYP1A1 activating compound, that likely induces cell death following bioactivation. This phenomenon has been previously described in breast cancer cell populations.